Cas no 2172068-17-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• CAS No: 2172068-17-4
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 5975026
• PubChem ID: 165584800
• Update Time: 2025-06-11

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• 2172068-17-4
• EN300-1525183

• Inchi： 1S/C23H22N2O5/c26-21(25-11-9-15(10-12-25)22(27)28)13-24-23(29)30-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-9,20H,10-14H2,(H,24,29)(H,27,28)
• InChI Key： OSEHLBMXEUGCTJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(N1CC=C(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid (CAS No. 2172068-17-4)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid (CAS No. 2172068-17-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a tetrahydropyridine ring. These features make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with various coupling reagents. In the context of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid, the Fmoc group serves to protect the amino functionality during synthetic manipulations, ensuring that the desired product is obtained with high purity and yield. The tetrahydropyridine ring, on the other hand, imparts unique chemical and biological properties to the molecule, making it a promising candidate for further investigation.

Recent studies have highlighted the potential of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent activity against specific enzymes involved in neurodegenerative diseases. This finding underscores the importance of this compound as a lead structure for drug discovery efforts.

In addition to its potential therapeutic applications, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid has also been explored for its use in chemical biology studies. The ability to selectively modify and functionalize this compound allows researchers to probe specific biological pathways and interactions with high precision. This is particularly useful in understanding the mechanisms underlying complex diseases and developing targeted therapies.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid involves several well-established synthetic routes. One common approach involves the reaction of a protected amino acid derivative with an appropriate acylating agent followed by cyclization to form the tetrahydropyridine ring. The choice of protecting groups and reaction conditions is crucial for achieving high yields and purity. Recent advancements in green chemistry have also led to more environmentally friendly synthetic methods that minimize waste and reduce the use of hazardous reagents.

The physicochemical properties of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound. Understanding these properties is essential for optimizing its performance in biological assays and pharmaceutical formulations.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid (CAS No. 2172068-17-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it an important molecule for further research and development. As ongoing studies continue to uncover new insights into its properties and behavior, this compound is poised to play a crucial role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.